2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(4-pyrimidinylmethyl)acetamide

• IUPAC Name: 2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-(pyrimidin-4-ylmethyl)acetamide
• InChI: InChI=1S/C20H25N5O3/c1-2-28-18-6-4-3-5-15(18)13-25-10-9-22-20(27)17(25)11-19(26)23-12-16-7-8-21-14-24-16/h3-8,14,17H,2,9-13H2,1H3,(H,22,27)(H,23,26)
• InChI Key: HMAFAUZEQAWPQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCNC(=O)C2CC(=O)NCC3=NC=NC=C3
• Molecular Formula: C20H25N5O3
• Molecular Weight: 383.4 g/mol

Description

2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(4-pyrimidinylmethyl)acetamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound is commonly referred to as EPPA, and it has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of EPPA is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in tumor growth and cell proliferation. Additionally, EPPA has been shown to modulate the activity of certain neurotransmitters in the brain, leading to its neuroprotective effects.
Biochemical and Physiological Effects:
EPPA has been shown to exhibit potent antitumor activity, leading to the inhibition of tumor growth and cell proliferation. Additionally, it has been shown to possess neuroprotective properties, leading to the protection of neurons from damage and death.

Advantages and Limitations for Lab Experiments

One of the advantages of using EPPA in lab experiments is its potent activity against cancer cell lines, making it a promising candidate for the development of new anticancer drugs. However, one of the limitations of using EPPA in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of EPPA. Firstly, further research is needed to fully understand the mechanism of action of EPPA, which will aid in the development of new therapeutic agents. Additionally, more studies are needed to investigate the potential applications of EPPA in other fields such as neuroscience and drug discovery. Finally, the development of new methods for the synthesis and purification of EPPA will aid in its use in lab experiments.

Synthesis Methods

The synthesis of EPPA involves the reaction of 2-ethoxybenzaldehyde with piperazine and pyrimidine-4-carboxylic acid, followed by the addition of acetic anhydride. The resulting product is purified through recrystallization and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

EPPA has been studied extensively for its potential applications in various fields such as drug discovery, cancer research, and neuroscience. It has been shown to exhibit potent antitumor activity against various cancer cell lines, making it a promising candidate for the development of new anticancer drugs. Additionally, EPPA has been shown to possess neuroprotective properties, making it a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.